Cas no 2171929-55-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171929-55-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6440644
• PubChem ID: 165607985
• Update Time: 2025-11-01

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid
• 2171929-55-6
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-4-methylpentanoic acid
• EN300-1496524

• Inchi： 1S/C27H34N2O5/c1-16(2)13-19(26(31)32)14-28-25(30)17(3)18(4)29-27(33)34-15-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,16-19,24H,13-15H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： GMIDLIZAIMFLQK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2171929-55-6)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid, with the CAS number 2171929-55-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is characterized by its unique structural features, which include a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a branched amino acid backbone. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect the amino group of amino acids during the synthesis process, ensuring high yields and purity of the final product.

The chemical structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid is particularly noteworthy due to its potential applications in the development of novel therapeutic agents. The presence of the Fmoc protecting group allows for precise control over the reactivity of the amino group, making it an ideal candidate for use in the synthesis of complex peptides and proteins. Additionally, the branched structure of the compound provides enhanced solubility and stability, which are crucial factors in drug development.

Recent research has highlighted the importance of this compound in various biological processes. For instance, studies have shown that compounds with similar structures can modulate protein-protein interactions, which are critical for many cellular functions. These interactions are often targeted in the development of drugs for diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The ability to precisely control these interactions through the use of compounds like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid opens up new avenues for therapeutic intervention.

In the context of medicinal chemistry, this compound serves as a valuable building block for the synthesis of more complex molecules. Its unique properties make it suitable for use in combinatorial chemistry approaches, where large libraries of compounds can be generated and screened for biological activity. This approach has been instrumental in identifying lead compounds for further optimization and development into potential drugs.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. The Fmoc protecting group is often introduced at an early stage to prevent unwanted side reactions during subsequent synthetic steps. Once the desired molecule is synthesized, the Fmoc group can be selectively removed using mild conditions, such as treatment with piperidine in dimethylformamide (DMF).

The biological activity of this compound has been evaluated in various assays to assess its potential as a therapeutic agent. In vitro studies have shown that it exhibits promising activity against specific protein targets involved in disease pathways. For example, it has been shown to inhibit certain kinases that play a role in cancer progression. These findings have sparked interest in further investigating its potential as a lead compound for drug development.

In addition to its potential therapeutic applications, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid has also been studied for its use as a tool compound in biochemical research. Its ability to selectively interact with specific proteins makes it useful for probing protein function and identifying new drug targets. This dual role as both a research tool and a potential therapeutic agent underscores its significance in the field.

The stability and solubility properties of this compound are also important considerations for its practical applications. Researchers have found that modifications to the side chains or functional groups can significantly impact these properties, allowing for optimization based on specific requirements. For instance, introducing hydrophilic groups can enhance solubility in aqueous environments, while hydrophobic groups can improve membrane permeability.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2171929-55-6) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and biochemistry. Its unique structural features and functional properties make it an attractive candidate for further research and development into novel therapeutic agents and research tools. As ongoing studies continue to uncover new insights into its biological activity and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new treatments for various diseases.